4-Hydroxy-6-nitro-1,8-naphthyridine-3-carbonitrile

• IUPAC Name: 6-nitro-4-oxo-1H-1,8-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C9H4N4O3/c10-2-5-3-11-9-7(8(5)14)1-6(4-12-9)13(15)16/h1,3-4H,(H,11,12,14)
• InChI Key: RWDPPUXFHFMJCN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1C(=O)C(=CN2)C#N)[N+](=O)[O-]
• Molecular Formula: C9H4N4O3
• DSSTOX Substance ID: DTXSID80595020
• Molecular Weight: 216.15 g/mol
• CAS No.: 305370-83-6

Description

4-Hydroxy-6-nitro-1,8-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C9H4N4O3 and its molecular weight is 216.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 22.4 g (79.8 mmol) of 2-(2-chloro-5-nitro-pyridine-3-carbonyl)-3-dimethylamino-acrylonitrile was refluxed in a mixture of 500 ml of ethanol and 180 ml of conc. ammonium hydroxide for 2 hr. The mixture was cooled and solid was collected which was washed with ether. Concentrating the filtrate gave a second crop which was collected and washed with ether. Solids were combined. After drying, 19.3 g of the title compound was obtained as a yellow solid: mass spectrum (electrospray, m/e): M−H 215 (negative mode).